Cas no 2580198-82-7 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 2580198-82-7
• MF: C₂₄H₁₈N₄O₄
• MW: 426.42412519455
• CID: 5658418
• PubChem ID: 165887329
• Update Time: 2025-05-23

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726864
• 2580198-82-7
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C24H18N4O4/c29-23(30)21-22(28(14-26-21)15-9-11-25-12-10-15)27-24(31)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-12,14,20H,13H2,(H,27,31)(H,29,30)
• InChI Key： WXKZTDRVIZQPMB-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=CN1C1C=CN=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 426.13280507g/mol
• Monoisotopic Mass: 426.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 106Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2580198-82-7)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2580198-82-7) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyridin-4-yl substituent, makes it a valuable intermediate for drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics, particularly in targeted drug delivery and enzyme inhibition studies.

The compound's imidazole core and carboxylic acid functionality contribute to its versatility in chemical reactions, such as amide bond formation and cross-coupling reactions. With the growing demand for Fmoc-protected amino acids and heterocyclic building blocks, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid has gained attention in both academic and industrial settings. Its application in peptide-based drug design aligns with current trends in personalized medicine and biologics development, addressing key challenges in bioavailability and stability.

Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the importance of this compound. The Fmoc group provides temporary protection for the amino group during synthesis, enabling precise control over peptide chain elongation. This is critical for producing high-purity peptides used in cancer research, immunotherapy, and antiviral drug development—areas where user search queries often focus on "peptide modifications" or "Fmoc chemistry optimization."

From an analytical perspective, CAS No. 2580198-82-7 exhibits distinct spectroscopic properties, making it identifiable via NMR, HPLC, and mass spectrometry. These characteristics are essential for quality control in large-scale production, a topic frequently searched by professionals in pharmaceutical manufacturing. Additionally, the compound's solubility profile and stability under various pH conditions are subjects of ongoing research, particularly for formulations requiring enhanced drug delivery systems.

The rise of AI-driven molecular modeling has also spurred interest in derivatives of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid. Computational studies explore its potential as a scaffold for kinase inhibitors or GPCR modulators, addressing frequent search terms like "structure-activity relationship (SAR)" and "fragment-based drug discovery." Such applications position this compound at the forefront of rational drug design, meeting the demand for faster and more cost-effective R&D processes.

In summary, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid represents a critical tool for modern chemical biology. Its multifaceted applications—from peptide therapeutics to computational chemistry—reflect the compound's adaptability to evolving scientific challenges. As research continues to uncover new uses, this molecule is poised to remain a staple in laboratories focused on innovative drug development and biomolecular engineering.